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Compound of Interest

Compound Name: Fenoprofen Calcium hydrate

Cat. No.: B1672520

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenoprofen, a non-steroidal anti-inflammatory drug (NSAID), operates primarily through the
non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1][2][3] This
inhibition curtails the synthesis of prostaglandins, key mediators of inflammation, pain, and
fever.[1][4] The calcium salt hydrate form of Fenoprofen is frequently utilized in research
settings for investigating its therapeutic potential in conditions such as rheumatoid arthritis and
osteoarthritis.[5][6] Accurate and consistent preparation of stock solutions is a critical first step
for reliable in vitro and in vivo experimental outcomes. These application notes provide detailed
protocols for the preparation and storage of Fenoprofen Calcium hydrate stock solutions and
summarize its solubility in various common laboratory solvents.

Data Presentation: Solubility and Storage

Proper solvent selection is crucial for the effective use of Fenoprofen Calcium hydrate in
experimental assays. The following tables summarize the solubility of Fenoprofen Calcium
hydrate in various solvents and recommended storage conditions for the solid compound and
its stock solutions.

Table 1: Solubility of Fenoprofen Calcium Hydrate
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Solvent

Solubility

Concentration
(mM)

Notes

Dimethyl Sulfoxide

Use fresh, moisture-

=100 mg/mL[7] 358.01 mM[7] free DMSO for best
(DMSO)
results.[8]
Dimethylformamide Purge with an inert
~33 mg/mL[6][9] ~118.14 mM
(DMF) gas.[9]
Requires sonication
for dissolution.[7]
Water 1 mg/mL][7] 3.58 mM[7] ) )
Sparingly soluble in
aqueous buffers.[9]
Ethanol (95%) ~15 mg/mL[5] ~53.70 mM
Methanol 7.5 mg/mL[10] 26.85 mM
For aqueous buffer
DMSO:PBS (pH 7.2) applications, first
~0.11 mg/mL[6][9] ~0.39 mM

(1:8)

dissolve in DMSO
then dilute.[9]

Molecular Weight of Fenoprofen Calcium hydrate (C15H1403.1/2Ca.H20) is 279.32 g/mol .

[7]

Table 2: Storage and Stability
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Storage ]
Form Duration Notes
Temperature

Store sealed and
Crystalline Solid -20°C[8][9] > 4 years[6][9] away from moisture.

[7]

Aliquot to avoid
In Solvent -80°C[7][8] 1 year[8] repeated freeze-thaw
cycles.[8]

Sealed storage, away
In Solvent -20°C[7][8] 1 month[7][8] )
from moisture.[7]

] Not recommended for
Aqueous Solution Room Temperature
more than one day.[9]

Experimental Protocols

The following protocols provide step-by-step instructions for the preparation of Fenoprofen
Calcium hydrate stock solutions for both in vitro and in vivo applications.

Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO (for in vitro use)

This protocol is suitable for preparing a high-concentration stock solution for subsequent
dilution in cell culture media or aqueous buffers for in vitro assays.

Materials:

Fenoprofen Calcium hydrate (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette
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Procedure:

Weighing: Accurately weigh the desired amount of Fenoprofen Calcium hydrate powder in
a sterile microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., for a 100 mM stock solution, add 3.58 pL of DMSO per mg of
Fenoprofen Calcium hydrate).

» Dissolution: Vortex the solution thoroughly until the solid is completely dissolved. Gentle
warming (e.g., 37°C water bath) may be used to aid dissolution, but avoid overheating.

 Sterilization (Optional): If required for your application, sterilize the stock solution by filtering
it through a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
tightly sealed tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or
-80°C for long-term storage (up to 1 year).[7][8]

Protocol 2: Preparation of Stock Solution for in vivo
Administration

This protocol describes the preparation of a Fenoprofen Calcium hydrate solution suitable for
in vivo administration, using a vehicle of DMSO and other solubilizing agents.

Materials:

Fenoprofen Calcium hydrate

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes
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e \ortex mixer

Procedure:

« Initial Dissolution: Prepare a primary stock solution by dissolving Fenoprofen Calcium
hydrate in DMSO.

e Vehicle Preparation: In a separate sterile tube, prepare the vehicle by adding the
components in the following order, ensuring each component is fully mixed before adding the
next:

10% DMSO

o

40% PEG300

[¢]

5% Tween-80

[e]

459% saline

[e]

e Final Formulation: Add the appropriate volume of the primary Fenoprofen Calcium hydrate
DMSO stock to the prepared vehicle to achieve the final desired concentration for injection.
The solubility in this vehicle is = 2.5 mg/mL (8.95 mM).[7]

o Administration: The final solution should be clear and administered immediately after
preparation.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Experimental Workflow for Fenoprofen Calcium Hydrate Stock Preparation
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Caption: Workflow for preparing Fenoprofen Calcium hydrate stock solutions.
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Fenoprofen's Mechanism of Action: Inhibition of the
Cyclooxygenase Pathway

Simplified Signaling Pathway of Fenoprofen Action
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Caption: Fenoprofen inhibits COX enzymes, blocking prostaglandin synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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